Cas no 214610-10-3 (tert-Butyl 2-oxoindoline-1-carboxylate)

• Product Name: tert-Butyl 2-oxoindoline-1-carboxylate
• CAS No: 214610-10-3
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD09032873
• CID: 1032659
• PubChem ID: 11042642
• Update Time: 2025-06-15

tert-Butyl 2-oxoindoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-oxoindoline-1-carboxylate
• tert-butyl 2-oxo-3H-indole-1-carboxylate
• 2-oxo-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester
• AK120578
• AM803515
• CTK0J7492
• N-(tert-butoxycarbonyl)-2-indolinone
• N-(tert-butoxycarbonyl)indol-2-one
• N-Boc-oxindole
• N-tert-butyl 2-oxoindoline-1-carboxylate
• SureCN2419240
• tert-butyl 2-oxo-1-indolinecarboxylate
• tert-butyl 2-oxo-2,3-dihydroindole-1-carboxylate
• 1-Boc-2-oxoindoline
• SB64127
• SY124153
• tert-Butyl2-oxoindoline-1-carboxylate
• SCHEMBL2419240
• DB-120075
• 214610-10-3
• 2-oxo-1,3-dihydro-indole-1-carboxylic acid tert-butyl ester
• CS-0038092
• MFCD09032873
• DTXSID20453074
• N-boc-2-oxyindole
• A815394
• AKOS015964540
• AS-63699
• tert-Butyl 2-oxo-2,3-dihydro-1H-indole-1-carboxylate
• UZMPOHKOMYCYCZ-UHFFFAOYSA-N

• MDL： MFCD09032873
• Inchi： 1S/C13H15NO3/c1-13(2,3)17-12(16)14-10-7-5-4-6-9(10)8-11(14)15/h4-7H,8H2,1-3H3
• InChI Key： UZMPOHKOMYCYCZ-UHFFFAOYSA-N
• SMILES： O(C(N1C(CC2C=CC=CC1=2)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.10525
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 323.7±45.0 °C at 760 mmHg
• Flash Point: 149.6±28.7 °C
• PSA: 46.61
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl 2-oxoindoline-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on tert-Butyl 2-oxoindoline-1-carboxylate

Introduction to Tert-Butyl 2-oxoindoline-1-carboxylate (CAS No. 214610-10-3)

Tert-butyl 2-oxoindoline-1-carboxylate, identified by the chemical identifier CAS No. 214610-10-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of oxoindoline derivatives, which are known for their versatile structural and functional properties. The presence of a tert-butyl group and a carboxylate functionality in its molecular structure imparts unique reactivity and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The tert-butyl group, characterized by its bulky nature, plays a crucial role in influencing the electronic and steric properties of the molecule. This feature is particularly useful in medicinal chemistry, where steric hindrance can modulate binding interactions with biological targets. The 2-oxoindoline-1-carboxylate moiety, on the other hand, provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. These attributes make Tert-butyl 2-oxoindoline-1-carboxylate a promising candidate for use in the development of novel therapeutic agents.

In recent years, there has been a growing interest in oxoindoline derivatives due to their potential applications in drug discovery. Oxoindolines are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural framework of Tert-butyl 2-oxoindoline-1-carboxylate allows for modifications that can enhance its pharmacological profile. For instance, the carboxylate group can be used to form esters or amides, which are common pharmacophores in many drugs.

One of the most compelling aspects of Tert-butyl 2-oxoindoline-1-carboxylate is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes involved in disease pathways. For example, studies have shown that derivatives of oxoindolines can interact with proteases and kinases, which are key players in cancer progression. The tert-butyl group helps stabilize these interactions by providing steric bulk, while the carboxylate moiety allows for further derivatization to optimize binding affinity.

The pharmaceutical industry has been particularly interested in exploring the potential of Tert-butyl 2-oxoindoline-1-carboxylate for developing treatments against neurological disorders. Recent research indicates that oxoindoline derivatives can modulate neurotransmitter receptors, offering a potential therapeutic strategy for conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the structure of these compounds through functionalization strategies has opened up new avenues for drug discovery.

Another area where Tert-butyl 2-oxoindoline-1-carboxylate has shown promise is in the development of anti-inflammatory agents. Inflammation is a hallmark of many chronic diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. Oxoindoline derivatives have been found to interact with inflammatory mediators, potentially reducing inflammation without causing adverse side effects. The unique combination of structural features in Tert-butyl 2-oxoindoline-1-carboxylate makes it an attractive candidate for further investigation in this field.

The synthesis of Tert-butyl 2-oxoindoline-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic methodologies are critical for producing sufficient quantities of the compound for both research and industrial applications.

In conclusion, Tert-butyl 2-oxoindoline-1-carboxylate (CAS No. 214610-10-3) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable modifications that can enhance biological activity and improve therapeutic outcomes. As research continues to uncover new applications for oxoindoline derivatives, compounds like Tert-butyl 2-oxoindoline-1-carboxylate are poised to play a crucial role in addressing some of today's most pressing medical challenges.